81560-32-9(4-Butoxyphthalonitrile),B1353

4-Butoxyphthalonitrile Properties

Names and Identifiers

- 1,2-Benzenedicarbonitrile, 4-butoxy-
- 4-Butoxyphthalonitrile
- 4-butoxybenzene-1,2-dicarbonitrile
- 4-Butoxy-1,2-dicyanobenzene
- 4-n-butoxyphthalonitrile
- AVGCGXBXMPWLOW-UHFFFAOYSA-
- AVGCGXBXMPWLOW-UHFFFAOYSA-N
- 4-Butoxy-1,2-benzenedicarbonitrile (ACI)
- 4-Butoxyphthalodinitrile
- CS-0360327
- 4-butoxy phthalonitrile
- SCHEMBL13822619
- B1353
- DTXCID70289209
- T71351
- AKOS015839657
- DTXSID90338122
- 81560-32-9
- MFCD00059035
- +Expand
- MDL： MFCD00059035
- InChIKey： AVGCGXBXMPWLOW-UHFFFAOYSA-N
- Inchi： 1S/C12H12N2O/c1-2-3-6-15-12-5-4-10(8-13)11(7-12)9-14/h4-5,7H,2-3,6H2,1H3
- SMILES： N#CC1C(C#N)=CC(OCCCC)=CC=1

Computed Properties

Exact Mass: 200.09500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 4
Monoisotopic Mass: 200.094963011g/mol
Heavy Atom Count: 15
Complexity: 283
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.6
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 56.8

Experimental Properties

LogP: 2.60886
PSA: 56.81000
Melting Point: 45.0 to 49.0 deg-C
Color/Form: Not determined
Solubility: Insoluble in water

4-Butoxyphthalonitrile Security Information

Symbol: GHS07
Hazard Statement： H302+H312+H332-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
Prompt：warning

4-Butoxyphthalonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Butoxyphthalonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003LI1-1g	4-N-BUTOXYPHTHALONITRILE	81560-32-9	>96.0%(GC)	1g	$100.00	2024-04-21
A2B Chem LLC	AB67033-1g	4-N-Butoxyphthalonitrile	81560-32-9	>96.0%(GC)	1g	$84.00	2024-04-19
Aaron	AR003LQD-250mg	4-N-BUTOXYPHTHALONITRILE	81560-32-9	97%	250mg	$13.00
abcr	AB138575-1 g	4-n-Butoxyphthalonitrile, 95%; .	81560-32-9	95%	1 g	€115.90	2023-07-20
Ambeed	A503673-250mg	4-Butoxyphthalonitrile	81560-32-9	97%	250mg	$13.0	2024-07-24
Apollo Scientific	OR101999-1g	4-Butoxyphthalonitrile	81560-32-9	96%	1g	£195.00	2023-09-01
Crysdot LLC	CD12028949-10g	4-Butoxyphthalonitrile	81560-32-9	97%	10g	$464	2024-07-24
eNovation Chemicals LLC	Y1234834-5g	4-N-BUTOXYPHTHALONITRILE	81560-32-9	96%	5g	$165	2024-06-07
TRC	B809365-50mg	4-Butoxyphthalonitrile	81560-32-9		50mg	$ 50.00	2022-06-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	B152086-1g	4-Butoxyphthalonitrile	81560-32-9	>96.0%(GC)	1g	¥301.90	2023-09-04

4-Butoxyphthalonitrile Synthesis

Synthetic Circuit 1

31643-49-9

71-36-3

81560-32-9

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide , Isobutanol ; 72 h, 30 °C

Reference

Study on the synthesis and properties of α- and β-tetra-substituted phthalocyanines

Xie, Wenwei; et al, Huaxue Wuli Xuebao, 2003, 16(6), 491-498

Synthetic Circuit 2

13138-53-9

81560-32-9

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 15 °C
2.1 Solvents: Dimethylformamide ; 30 h, 45 °C

Reference

Preparation and applications of metallophthalocyanine derivatives

, China, , ,

Synthetic Circuit 3

89-40-7

81560-32-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; 70 h, 35 °C
2.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 15 °C
3.1 Solvents: Dimethylformamide ; 30 h, 45 °C

Reference

Preparation and applications of metallophthalocyanine derivatives

, China, , ,

Synthetic Circuit 4

5466-84-2

81560-32-9

Reaction Conditions

1.1 Reagents: Ammonium hydroxide Solvents: Water ; 4 h, 150 °C
2.1 Reagents: Ammonium hydroxide Solvents: Water ; 70 h, 35 °C
3.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 15 °C
4.1 Solvents: Dimethylformamide ; 30 h, 45 °C

Reference

Preparation and applications of metallophthalocyanine derivatives

, China, , ,

4-Butoxyphthalonitrile Raw materials

4-Butoxyphthalonitrile Preparation Products

4-Butoxyphthalonitrile (81560-32-9)

4-Butoxyphthalonitrile Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:81560-32-9)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:81560-32-9)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

SHANG HAI LI CHEN SHANG MAO Co., Ltd.

Audited Supplier

(CAS:81560-32-9)

MR./MRS.:XU NV SHI

Phone:15221998634

Email:1986399151@qq.com

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Inyu Jung,Kihyun Shin,Na Rae Kim,Hyuck Mo Lee J. Mater. Chem. C, 2013,1, 1855-1862
8. The early stages of taxol biosynthesis: An interim report on the synthesis and identification of early pathway metabolites

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9. Direct methylation and trifluoroethylation of imidazole and pyridine derivatives

Jie Zhang,George Robert Martin,Darryl D. DesMarteau Chem. Commun., 2003, 2334-2335
10. Enhanced photocatalytic hydrogen peroxide production activity of imine-linked covalent organic frameworks via modification with functional groups†

Yepeng Yang,Juanxue Kang,Yuan Li,Jingjing Liang,Jiaxuan Liang,Liang Jiang,Daomei Chen,Jiao He,Yongjuan Chen,Jiaqiang Wang New J. Chem., 2022,46, 21605-21614

Cas no 81560-32-9 (4-Butoxyphthalonitrile)

4-Butoxyphthalonitrile Properties

Names and Identifiers

Computed Properties

Experimental Properties

4-Butoxyphthalonitrile Security Information

4-Butoxyphthalonitrile Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

4-Butoxyphthalonitrile Price

4-Butoxyphthalonitrile Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

4-Butoxyphthalonitrile Raw materials

4-Butoxyphthalonitrile Preparation Products

4-Butoxyphthalonitrile Suppliers

4-Butoxyphthalonitrile Related Literature

81560-32-9 (4-Butoxyphthalonitrile) Related Products